2-Amino-6-tert-butyl-4-(2-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-6-tert-butyl-4-(2-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-93-7
VCID:
VC0460476
InChI:
InChI=1S/C26H30N4O/c1-16(2)31-22-9-7-6-8-19(22)23-20-12-17(25(3,4)5)10-11-18(20)21(13-27)24(30)26(23,14-28)15-29/h6-9,11,16-17,20,23H,10,12,30H2,1-5H3/t17?,20-,23+/m1/s1
SMILES:
CC(C)OC1=CC=CC=C1C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C
Molecular Formula:
C26H30N4O
Molecular Weight:
414.5g/mol
2-Amino-6-tert-butyl-4-(2-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 494792-93-7
Main Products
VCID: VC0460476
Molecular Formula: C26H30N4O
Molecular Weight: 414.5g/mol
| CAS No. | 494792-93-7 |
|---|---|
| Product Name | 2-Amino-6-tert-butyl-4-(2-isopropoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C26H30N4O |
| Molecular Weight | 414.5g/mol |
| IUPAC Name | (4S,4aS)-2-amino-6-tert-butyl-4-(2-propan-2-yloxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C26H30N4O/c1-16(2)31-22-9-7-6-8-19(22)23-20-12-17(25(3,4)5)10-11-18(20)21(13-27)24(30)26(23,14-28)15-29/h6-9,11,16-17,20,23H,10,12,30H2,1-5H3/t17?,20-,23+/m1/s1 |
| Standard InChIKey | GEUHUDVJUZWHCY-KLXHUVPASA-N |
| Isomeric SMILES | CC(C)OC1=CC=CC=C1[C@H]2[C@@H]3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C |
| SMILES | CC(C)OC1=CC=CC=C1C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C |
| Canonical SMILES | CC(C)OC1=CC=CC=C1C2C3CC(CC=C3C(=C(C2(C#N)C#N)N)C#N)C(C)(C)C |
| PubChem Compound | 11838507 |
| Last Modified | Nov 11 2021 |
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